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Compound of Interest

Compound Name: Bttes

Cat. No.: B15337642 Get Quote

An In-depth Technical Guide to the Bttes Molecule for Researchers and Drug Development

Professionals

Executive Summary
The Bttes molecule is a next-generation, water-soluble ligand critically employed to enhance

the efficiency and biocompatibility of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition

(CuAAC) reaction, a cornerstone of "click chemistry." Its superior performance characteristics,

including accelerated reaction rates and reduced cytotoxicity compared to earlier generation

ligands, position Bttes as an invaluable tool in bioconjugation, drug development, and various

chemical biology experiments. This guide provides a comprehensive overview of the Bttes
molecule, including its core properties, structure, and detailed protocols for its application.

Core Properties and Structure of Bttes
Bttes, chemically known as 3-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-

yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid, is distinguished by its

strategic combination of bulky tert-butyl groups and a hydrophilic sulfonic acid moiety.[1][2] This

unique structure provides an optimal balance of reactivity and aqueous solubility.[1] The tert-

butyl groups are thought to prevent the formation of unreactive copper acetylide polymers,

thereby maintaining the catalytic activity of the copper center.[1]
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The key physicochemical properties of the Bttes molecule are summarized in the table below,

compiled from various chemical suppliers and scientific literature.

Property Value References

IUPAC Name

3-(4-((bis((1-(tert-butyl)-1H-

1,2,3-triazol-4-

yl)methyl)amino)methyl)-1H-

1,2,3-triazol-1-yl)propane-1-

sulfonic acid

[2]

Synonyms

BTTES; Copper click-

chemistry ligand; Water-

soluble CuAAC ligand

[2]

CAS Number 2101505-88-6 [2]

Chemical Formula C₂₀H₃₄N₁₀O₃S [2]

Molecular Weight 494.61 g/mol

Appearance Off-white to grey solid

Solubility Water, DMSO, DMF, MeOH [3]

Storage Conditions

Short term (days to weeks): 0 -

4 °C; Long term (months to

years): -20 °C

[2]

Structural Information
Structural Identifier Value References

SMILES

CC(C)

(C)N1N=NC(CN(CC2=CN(C(C

)

(C)C)N=N2)CC3=CN(N=N3)C

CCS(=O)(O)=O)=C1

[2]

InChI Key
WMEZDVILBKIODK-

UHFFFAOYSA-N
[2]
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The Role of Bttes in the CuAAC Signaling Pathway
Bttes is not a signaling molecule in a traditional biological sense but rather a critical component

of the CuAAC catalytic cycle. It acts as a ligand to stabilize the Cu(I) oxidation state, which is

essential for the cycloaddition reaction. The Cu(I) center, stabilized by Bttes, coordinates with

both the alkyne and the azide, bringing them into proximity and lowering the activation energy

for the formation of the triazole ring.
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Figure 1: Bttes in the CuAAC Catalytic Cycle
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Figure 2: General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15337642#key-properties-and-structure-of-the-bttes-
molecule]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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